N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C13H19N3OS/c1-4-13-16-11(8-18-13)6-12(17)15-10(7-14)5-9(2)3/h8-10H,4-6H2,1-3H3,(H,15,17)
• InChI Key: UPGCUVSOCXILEO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CS1)CC(=O)NC(CC(C)C)C#N
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide, also known as CT-1, is a small molecule compound that has been extensively studied for its potential therapeutic applications. CT-1 is a member of the family of molecules known as cytokines, which are signaling molecules that regulate the immune response and inflammation. CT-1 has been shown to have a wide range of effects on various cell types, including immune cells, neurons, and muscle cells.

Scientific Research Applications

N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has also been shown to have anti-inflammatory effects and to regulate the immune response. In addition, N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been studied for its potential to promote muscle growth and repair.

Mechanism of Action

The mechanism of action of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide is complex and not fully understood. N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide binds to a receptor called gp130, which is present on various cell types, including immune cells, neurons, and muscle cells. Binding of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide to gp130 activates a signaling pathway that regulates gene expression and cellular function. The downstream effects of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide signaling depend on the cell type and context, but can include regulation of inflammation, cell survival, and differentiation.
Biochemical and Physiological Effects:
N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been shown to have a wide range of biochemical and physiological effects. In immune cells, N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been shown to regulate cytokine production and to promote the differentiation of T cells into regulatory T cells. In neurons, N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been shown to protect against oxidative stress and to promote neuronal survival. In muscle cells, N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been shown to promote muscle growth and repair. N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has also been shown to have anti-inflammatory effects and to regulate the immune response.

Advantages and Limitations for Lab Experiments

N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has several advantages for use in scientific research. It is a small molecule compound that can be synthesized in high yields and purity. It has been extensively studied for its potential therapeutic applications and has a well-characterized mechanism of action. However, there are also limitations to the use of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide in lab experiments. N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide can be expensive to synthesize, which may limit its use in large-scale experiments. In addition, the effects of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide can be context-dependent and may vary depending on the cell type and experimental conditions.

Future Directions

There are several future directions for research on N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide. One area of interest is the potential therapeutic applications of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide in neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Another area of interest is the potential use of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide in muscle regeneration and repair. Further research is also needed to better understand the mechanism of action of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide and its downstream effects on cellular function. Finally, the development of more cost-effective synthesis methods for N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide could increase its accessibility for use in scientific research.

Synthesis Methods

The synthesis of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide involves the reaction of 2-ethyl-1,3-thiazol-4-ylacetic acid with 1-cyano-3-methylbutene in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield the final product, N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide. The synthesis of N-(1-cyano-3-methylbutyl)-2-(2-ethyl-1,3-thiazol-4-yl)acetamide has been optimized to produce high yields and purity, making it suitable for use in scientific research.